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Compound of Interest

Compound Name:
2-METHYLBUTANE-D12

(ISOPENTANE) 98

CAS No.: 13351-96-7

Cat. No.: B1171970

Get Quote

Executive Summary
2-Methylbutane-d12 (Isopentane-d12), CAS 13351-96-7, is a specialized deuterated solvent

and internal standard used in high-resolution NMR spectroscopy and mass spectrometry. With

a boiling point (~27.8°C) hovering dangerously close to standard laboratory ambient

temperatures, this reagent presents unique challenges in supply chain verification and

experimental handling.

This guide provides a rigorous technical framework for sourcing "98 atom % D" grade

isopentane, verifying its isotopic purity upon receipt, and handling it without compromising its

integrity. The focus is on preventing isotopic fractionation and evaporative loss, the two primary

failure modes for this volatile compound.

Chemical Profile & Critical Specifications[1]
Understanding the physical constraints of 2-Methylbutane-d12 is prerequisite to successful

procurement. Unlike standard solvents (e.g., DMSO-d6), Isopentane-d12 is extremely volatile.
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Chemical Structure
The molecule is fully deuterated at all carbon positions.
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Figure 1: Structural connectivity of 2-Methylbutane-d12 showing deuteration sites.

Technical Specifications Table
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Property Value / Limit Critical Note

CAS Number 13351-96-7
Distinct from unlabeled (78-78-

4)

Isotopic Purity ≥ 98 atom % D

"98" is the industry standard;

<98% compromises NMR

integration.

Chemical Purity ≥ 98% (CP)

Impurities are often trace n-

pentane-d12 or protonated

isomers.

Boiling Point ~27–28 °C
High Risk: Evaporates rapidly

at room temp.[1]

Flash Point -51 °C Extremely Flammable.[2]

Density ~0.73 g/mL
Denser than protonated analog

(0.62 g/mL) due to mass effect.

Strategic Sourcing: Commercial Suppliers
The market for Isopentane-d12 is consolidated among a few primary manufacturers and their

distributors. When selecting a supplier, prioritize packaging integrity over price. Due to the low

boiling point, septum-sealed bottles often suffer from slow leakage during transit. Flame-sealed

ampoules are strongly recommended.

Supplier Comparison Matrix
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Supplier Product Code Purity Spec
Packaging
Options

Primary
Region

Cambridge

Isotope Labs

(CIL)

DLM-2937 98% D
Ampoules (0.5g -

5g)

Global / North

America

Sigma-Aldrich

(Merck)
13351-96-7 98 atom % D

Ampoules,

Septum Vials
Global / Europe

C/D/N Isotopes D-0630 98 atom % D
Break-seal

Flasks
North America

Zeochem Custom 98%+ D
Bulk / Custom

Cylinders
Europe / Global

Procurement Recommendation: For quantitative NMR (qNMR) or long-term storage, order CIL

or C/D/N products in flame-sealed glass ampoules. Avoid septum vials unless the product will

be consumed immediately upon receipt.

Incoming Quality Assurance (IQA) Protocol
Upon receipt, the integrity of the deuteration must be verified.[3] The following workflow

ensures you validate the material without losing it to evaporation.
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Failure Mode
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Figure 2: Incoming Quality Assurance workflow emphasizing temperature control.

Verification Method: 1H-NMR "Proton Deficit"
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To verify 98% D without a specialized deuterium probe:

Standard: Mix a known mass of Isopentane-d12 with a known mass of an internal standard

(e.g., 1,3,5-trimethoxybenzene).

Solvent: Use CDCl3 or C6D6.

Acquisition: Run a standard 1H-NMR.

Calculation: Integrate the residual proton peaks of the isopentane (typically 0.8–1.5 ppm

region). Compare the observed integral to the theoretical integral of a fully protonated

sample.

Target: Observed integral should be ≤ 2% of the theoretical value.

Advanced Handling & Storage
The Golden Rule: Never open a vessel of Isopentane-d12 at room temperature (>22°C).

The "Cold-Trap" Dispensing Protocol
Due to the 27.8°C boiling point, handling at room temperature introduces significant error and

safety risk (pressure buildup).

Pre-Cooling: Store the solvent at 4°C (fridge) or -20°C (freezer).

Equipment Prep: Pre-chill all syringes, pipette tips, and receiving vials on dry ice or in a

-20°C freezer for 15 minutes before use.

Transfer:

Remove source bottle from cold storage.

Immediately withdraw volume using the chilled syringe.

Inject into the destination vessel (e.g., NMR tube) which should also be chilled.

Cap immediately.
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Sealing: Parafilm is insufficient. Use Teflon tape on threads and store upright.

Storage Hierarchy
Optimal: Flame-sealed ampoule at 4°C (Dark).

Working: Septum vial with crimp cap at -20°C. Note: Cold shrinks the septum; ensure the

crimp is tight to prevent air ingress.

Avoid: Screw-cap vials at Room Temperature (High risk of total evaporation).

Applications in High-Res Analytics
NMR Spectroscopy
Isopentane-d12 is transparent in the 1H-NMR spectrum, except for residual quintets at 0.85

ppm and 1.15 ppm. It is ideal for:

Low-Temperature NMR: It remains liquid down to -160°C, making it a superior solvent for

studying unstable intermediates or dynamic processes (conformational flipping) that require

ultra-low temperatures where CDCl3 would freeze.

Aliphatic Region Studies: When the analyte has signals masked by common solvents like

DMSO or Acetone.

Mass Spectrometry
Used as a standard in Cold Spray Ionization (CSI) or as a reagent gas in Chemical Ionization

(CI) where a deuterated adduct is required to elucidate molecular weight via mass shift (+12

Da).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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